Cas no 1806404-21-6 (1-(3-Bromo-2-iodophenyl)propan-2-one)

• Product Name: 1-(3-Bromo-2-iodophenyl)propan-2-one
• CAS No: 1806404-21-6
• MF: C₉H₈BrIO
• MW: 338.967694282532
• CID: 4978744
• Update Time: 2025-10-18

1-(3-Bromo-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-iodophenyl)propan-2-one

• Inchi： 1S/C9H8BrIO/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4H,5H2,1H3
• InChI Key： NGOXQXPHDVIBDM-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CC(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-2-iodophenyl)propan-2-one

Introduction to 1-(3-Bromo-2-iodophenyl)propan-2-one (CAS No. 1806404-21-6)

1-(3-Bromo-2-iodophenyl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1806404-21-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a unique structural arrangement of a propionone moiety linked to a phenyl ring substituted with bromine and iodine atoms, has garnered attention due to its versatile applications in medicinal chemistry and material science. The presence of both bromine and iodine substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, characterized by a 3-bromo-2-iodophenyl group attached to a propan-2-one backbone, positions it as a key building block for the development of novel pharmaceutical agents. The bromine and iodine atoms introduce electrophilic centers that are susceptible to nucleophilic substitution reactions, enabling the formation of diverse derivatives. This property is particularly useful in the construction of heterocyclic compounds, which are prevalent in many therapeutic drugs.

In recent years, the exploration of arylalkanone derivatives has seen substantial growth, driven by their potential in modulating biological pathways. Specifically, compounds containing the propan-2-one moiety have been investigated for their roles in enzyme inhibition and receptor binding. The introduction of halogen atoms further expands their utility, as these elements can influence electronic distribution and steric interactions within the molecule. Such modifications are critical for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 1-(3-Bromo-2-iodophenyl)propan-2-one is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The halogenated phenyl ring in 1-(3-Bromo-2-iodophenyl)propan-2-one provides a scaffold that can be further functionalized to target particular kinase domains. For instance, studies have demonstrated that arylalkanone derivatives can act as ATP competitors, binding to the ATP-binding pocket of kinases and thereby inhibiting their activity.

Moreover, the compound has shown promise in the development of antimicrobial agents. The structural features of 1-(3-Bromo-2-iodophenyl)propan-2-one allow it to interact with bacterial enzymes and cellular components, disrupting essential metabolic processes. Research has indicated that halogenated aromatic compounds can disrupt bacterial cell walls or interfere with DNA replication, leading to reduced pathogenicity. This makes such derivatives attractive candidates for novel antibiotics or antifungal drugs, particularly in addressing rising concerns about antibiotic resistance.

The synthesis of 1-(3-Bromo-2-iodophenyl)propan-2-one typically involves multi-step organic reactions, starting from readily available precursors such as 3-bromoiodobenzene and acetone or acetyl chloride. The bromination and iodination steps are carefully controlled to ensure regioselectivity, as both substituents must be introduced at specific positions on the phenyl ring. Advanced synthetic techniques, including cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, can further modify the core structure to introduce additional functional groups or alter electronic properties.

In academic research, 1-(3-Bromo-2-iodophenyl)propan-2-one has been employed as a precursor in the development of photoreactive materials. The halogen atoms make the molecule susceptible to photochemical reactions, allowing for controlled cross-linking or functionalization under irradiation. Such applications are particularly relevant in polymer science and nanotechnology, where precise control over molecular architecture is essential for achieving desired material properties.

The pharmaceutical industry has also leveraged this compound in high-throughput screening (HTS) campaigns to identify novel bioactive molecules. HTS involves rapidly testing large libraries of compounds for biological activity against specific targets. The structural diversity offered by derivatives of 1-(3-Bromo-2-iodophenyl)propan-2-one makes it an ideal candidate for such screens. Hits identified during HTS can then be optimized through structure-based drug design (SBDD), leveraging computational modeling and experimental validation to enhance potency and selectivity.

From a computational chemistry perspective, understanding the interactions between 1-(3-Bromo-2-iodophenyl)propan-2-one and biological targets requires sophisticated modeling techniques. Molecular dynamics (MD) simulations and quantum mechanical calculations can provide insights into how this compound binds to proteins or nucleic acids at an atomic level. Such studies are crucial for rational drug design, as they help predict binding affinities and identify key residues involved in interactions.

The environmental impact of using halogenated compounds like 1-(3-Bromo-2-iodophenyl)propan-2-one is also a consideration in modern research. While these elements enhance reactivity and functionality, they may also pose challenges in terms of biodegradability and persistence in ecosystems. Therefore, efforts are underway to develop greener synthetic routes that minimize hazardous byproducts or employ alternative halogen sources such as fluorine or chlorine when appropriate.

In conclusion,1-(3-Bromo-2-iodophenyl)propan-2-one (CAS No. 1806404-21-6) represents a versatile intermediate with broad applications across pharmaceuticals、material science，and chemical research。 Its unique structural features，particularly the presence of both bromine and iodine substituents，make it an invaluable tool for synthetic chemists seeking to develop innovative therapeutics or advanced materials。 As research continues，the full potential of this compound is expected to unfold，leading to new breakthroughs that benefit human health and technological advancement.